Cas no 115818-57-0 (5-iodo-5-methylnonane)

• Product Name: 5-iodo-5-methylnonane
• CAS No: 115818-57-0
• MF: C₁₀H₂₁I
• MW: 268.178215742111
• CID: 2613779
• PubChem ID: 13974065
• Update Time: 2025-04-21

5-iodo-5-methylnonane Chemical and Physical Properties

Names and Identifiers

• 5-iodo-5-methylnonane
• DTXSID80553549
• 115818-57-0

• Inchi： 1S/C10H21I/c1-4-6-8-10(3,11)9-7-5-2/h4-9H2,1-3H3
• InChI Key： CVZSHQGDEFHUQV-UHFFFAOYSA-N
• SMILES： IC(C)(CCCC)CCCC

Computed Properties

• Exact Mass: 268.06880Da
• Monoisotopic Mass: 268.06880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų